N-[3-chloro-2-(1-piperidinyl)phenyl]-3-fluorobenzamide

• IUPAC Name: N-(3-chloro-2-piperidin-1-ylphenyl)-3-fluorobenzamide
• InChI: InChI=1S/C18H18ClFN2O/c19-15-8-5-9-16(17(15)22-10-2-1-3-11-22)21-18(23)13-6-4-7-14(20)12-13/h4-9,12H,1-3,10-11H2,(H,21,23)
• InChI Key: VHGPXNLQAMHCOS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=CC=C2Cl)NC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C18H18ClFN2O
• Molecular Weight: 332.8 g/mol

Description

N-[3-chloro-2-(1-piperidinyl)phenyl]-3-fluorobenzamide, also known as ABT-594, is a synthetic compound that belongs to the class of analgesics known as nicotinic acetylcholine receptor agonists. It was first synthesized in the late 1990s by Abbott Laboratories, and has since been the subject of extensive scientific research due to its potential as a novel analgesic agent.

Mechanism of Action

N-[3-chloro-2-(1-piperidinyl)phenyl]-3-fluorobenzamide acts as a selective agonist of the alpha4beta2 nicotinic acetylcholine receptor, which is found on both neurons and glial cells in the central and peripheral nervous systems. Activation of this receptor leads to the release of several neurotransmitters, including dopamine, serotonin, and norepinephrine, which are involved in pain modulation and mood regulation.
Biochemical and Physiological Effects:
N-[3-chloro-2-(1-piperidinyl)phenyl]-3-fluorobenzamide has been shown to have a number of biochemical and physiological effects, including the modulation of pain perception, the inhibition of inflammation, and the promotion of neuronal survival. It has also been shown to have anxiolytic and antidepressant effects, making it a potential treatment for mood disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[3-chloro-2-(1-piperidinyl)phenyl]-3-fluorobenzamide as a research tool is its high potency and selectivity for the alpha4beta2 nicotinic acetylcholine receptor. This allows for precise manipulation of this receptor in animal models, which can help to elucidate its role in pain modulation and other physiological processes. However, one limitation of N-[3-chloro-2-(1-piperidinyl)phenyl]-3-fluorobenzamide is its relatively short half-life, which can make it difficult to administer in certain experimental paradigms.

Future Directions

There are several potential future directions for research on N-[3-chloro-2-(1-piperidinyl)phenyl]-3-fluorobenzamide. One area of interest is the development of novel formulations and delivery methods that can increase its half-life and improve its pharmacokinetic properties. Another area of interest is the investigation of its potential as a treatment for mood disorders, such as depression and anxiety. Finally, there is ongoing research into the role of the alpha4beta2 nicotinic acetylcholine receptor in pain modulation and other physiological processes, which may lead to the development of new therapeutics based on this receptor.

Synthesis Methods

The synthesis of N-[3-chloro-2-(1-piperidinyl)phenyl]-3-fluorobenzamide involves several steps, starting from commercially available starting materials. The first step involves the reaction of 3-fluorobenzoyl chloride with piperidine to form N-(3-fluorobenzoyl)piperidine, which is then reacted with thionyl chloride to form N-(3-chloro-2-(1-piperidinyl)phenyl)formamide. This intermediate is then reacted with 3-fluoroaniline to form N-[3-chloro-2-(1-piperidinyl)phenyl]-3-fluorobenzamide.

Scientific Research Applications

N-[3-chloro-2-(1-piperidinyl)phenyl]-3-fluorobenzamide has been extensively studied for its potential as a novel analgesic agent. It has been shown to be highly effective in animal models of acute and chronic pain, including neuropathic pain, inflammatory pain, and cancer pain. N-[3-chloro-2-(1-piperidinyl)phenyl]-3-fluorobenzamide has also been shown to have a low potential for abuse and addiction, making it an attractive alternative to traditional opioid analgesics.